Cas no 2679859-23-3 ((2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: (2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2679859-23-3
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 6086224
• PubChem ID: 165922489
• Update Time: 2025-05-24

(2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294714
• (2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• 2679859-23-3

• Inchi： 1S/C10H7BrF3NO3/c11-6-3-1-2-5(4-6)7(8(16)17)15-9(18)10(12,13)14/h1-4,7H,(H,15,18)(H,16,17)/t7-/m1/s1
• InChI Key： XDVDURQEAALKPE-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 324.95614g/mol
• Monoisotopic Mass: 324.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

Introduction to (2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic Acid (CAS No. 2679859-23-3)

(2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its CAS number 2679859-23-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The unique structural features of this molecule, particularly its chiral center and the presence of both bromophenyl and trifluoroacetamide moieties, contribute to its versatility in medicinal chemistry applications.

The< strong> (2R)-configuration at the second carbon atom is crucial for the biological activity of this compound, as enantiomeric purity plays a critical role in determining pharmacological efficacy and safety. The< strong> 3-bromophenyl group introduces a hydrophobic aromatic ring that can interact with biological targets, while the< strong> 2-(2,2,2-trifluoroacetamido) moiety enhances metabolic stability and bioavailability. These structural elements make this compound an attractive candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate asymmetric synthesis. The< strong> (R)-enantiomer of this compound has been explored as a potential building block in the synthesis of optically active pharmaceuticals. Researchers have leveraged its chiral center to develop novel asymmetric transformations, which have enabled the efficient construction of complex molecular architectures. These advancements highlight the importance of stereochemistry in medicinal chemistry and underscore the utility of< strong> (2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid as a key intermediate.

The< strong> trifluoroacetamide functional group is particularly noteworthy due to its ability to modulate pharmacokinetic properties. Fluorine atoms are known to enhance binding affinity and metabolic stability, making trifluoroacetamide derivatives valuable in drug design. The incorporation of this moiety into< strong> (2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid not only improves its physicochemical properties but also opens up possibilities for structure-activity relationship (SAR) studies. Such studies are essential for optimizing drug candidates and improving their therapeutic index.

Recent studies have demonstrated the potential of< strong> (2R)-2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid in the development of inhibitors targeting various biological pathways. For instance, researchers have investigated its utility as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromophenyl group provides a handle for further functionalization via cross-coupling reactions, allowing for the introduction of diverse substituents that can fine-tune biological activity. This flexibility makes it an indispensable tool in synthetic organic chemistry.

The< strong> 2679859-23-3CAS number ensures that researchers have access to consistent and high-quality material for their experiments. This standardized identification system is fundamental in ensuring reproducibility across different laboratories and facilitating collaboration in scientific research. The availability of this compound under stringent quality control measures has enabled numerous breakthroughs in synthetic methodologies and drug discovery efforts.

In conclusion, (R)-(-)-3-Bromo-α-amino-α-fluorobenzoic acid, with its unique structural features and versatile reactivity, represents a significant advancement in pharmaceutical chemistry. Its role as a key intermediate in the synthesis of biologically active compounds underscores its importance in modern drug development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.